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Compound of Interest

Compound Name: 6-Methyl-2-pyridinemethanol

Cat. No.: B071962 Get Quote

This in-depth technical guide provides a detailed analysis of the spectroscopic data of 6-
Methyl-2-pyridinemethanol, a key intermediate in pharmaceutical and agrochemical

synthesis. Designed for researchers, scientists, and drug development professionals, this

document offers a thorough examination of the Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for this compound, underpinned by field-proven

insights and experimental best practices.

Introduction
6-Methyl-2-pyridinemethanol (CAS No. 1122-71-0) is a substituted pyridine derivative with

the molecular formula C₇H₉NO and a molecular weight of 123.15 g/mol .[1] Its structure,

featuring a methyl group and a hydroxymethyl group on the pyridine ring, makes it a versatile

building block in organic synthesis. Accurate spectroscopic characterization is paramount for

confirming its identity, purity, and for understanding its chemical behavior in various

applications. This guide provides a comprehensive overview of its ¹H NMR, ¹³C NMR, IR, and

MS spectra, offering a foundational reference for its use in research and development.

Molecular Structure and Key Features
The structural arrangement of functional groups in 6-Methyl-2-pyridinemethanol dictates its

characteristic spectroscopic signatures. Understanding this relationship is crucial for accurate

data interpretation.
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Sample Preparation

Data Acquisition Data Processing

Dissolve 5-10 mg of 6-Methyl-2-pyridinemethanol
in ~0.6 mL of deuterated solvent (e.g., CDCl₃).

Add a small amount of internal standard
(e.g., TMS at 0 ppm). Transfer the solution to a 5 mm NMR tube. Place the sample in a high-field NMR spectrometer

(e.g., 400 MHz or higher). Lock and shim the magnetic field.

Acquire ¹H NMR spectrum.

Acquire ¹³C NMR spectrum (proton-decoupled). Apply Fourier transform to the FID. Phase correct the spectrum. Apply baseline correction. Calibrate the chemical shift scale to the internal standard. Integrate the signals in the ¹H NMR spectrum.
For ¹H NMR

Sample Preparation (ATR) Data Acquisition Data Processing

Place a small amount of solid sample
directly on the ATR crystal.

Ensure good contact between the
sample and the crystal using a pressure arm. Collect a background spectrum of the empty ATR crystal. Collect the sample spectrum. Perform ATR correction (if necessary). Apply baseline correction. Identify and label significant absorption bands.

Sample Introduction Ionization (EI) Mass Analysis and Detection

Introduce a small amount of sample into the
ion source (e.g., via direct insertion probe or GC inlet).

Bombard the sample with high-energy electrons (~70 eV)
to form a molecular ion (M⁺·). The energetic molecular ion fragments into smaller ions. Separate the ions based on their mass-to-charge (m/z) ratio

in a mass analyzer (e.g., quadrupole). Detect the ions and generate a mass spectrum.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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